Cas no 2227774-66-3 ((2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol)

• Product Name: (2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol
• CAS No: 2227774-66-3
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 6009638
• PubChem ID: 165612255
• Update Time: 2025-08-03

(2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol
• 2227774-66-3
• EN300-1762085

• Inchi： 1S/C7H11NO2S/c1-5(9)3-6-4-8-7(10-2)11-6/h4-5,9H,3H2,1-2H3/t5-/m1/s1
• InChI Key： LSTCKFSFCPXDQQ-RXMQYKEDSA-N
• SMILES： S1C(=NC=C1C[C@@H](C)O)OC

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.6Ų

Additional information on (2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol

Introduction to (2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol (CAS No. 2227774-66-3)

(2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227774-66-3, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a thiazole moiety and a chiral center, make it a valuable candidate for further investigation in drug discovery.

The< strong>thiazole ring is a heterocyclic compound that consists of sulfur and nitrogen atoms embedded within a six-membered aromatic ring. This structural motif is widely recognized for its role in numerous biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a< strong>thiazole ring into the< strong>(2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol structure enhances its potential pharmacological properties, making it an attractive scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The< strong>(2R)-configuration of the< strong>(2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol molecule underscores its stereochemical specificity, which is crucial for optimizing pharmacokinetic and pharmacodynamic profiles. This chirality contributes to the compound's unique interaction with biological targets, potentially leading to enhanced therapeutic outcomes.

The< strong>methoxy group attached to the< strong>thiazole ring in< strong>(2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol further influences its chemical behavior and biological activity. Methoxy groups are known to modulate the electronic properties of molecules, affecting their reactivity and binding affinity to biological targets. This modification can be strategically employed to fine-tune the pharmacological properties of the compound, making it more suitable for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential drug candidates like< strong>(2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol. By leveraging these technologies, scientists can explore the compound's interactions with various biological targets, including enzymes and receptors involved in disease pathways. This approach has accelerated the discovery of novel therapeutic agents and improved our understanding of their mechanisms of action.

The synthesis of< strong>(2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such compounds. Techniques such as asymmetric synthesis and catalytic transformations have been employed to achieve high yields and enantiomeric purity. These advancements have not only streamlined the production process but also opened new avenues for structural optimization.

Ongoing research in the field of medicinal chemistry continues to uncover new applications for< strong>(2R)-1-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol. Studies have demonstrated its potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer treatments. The compound's ability to modulate key biological pathways makes it a promising candidate for further clinical investigation. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients.

The future prospects for< strong>(2R)-1-(2-methoxy-1,3-thiazol-